molecular formula C10H14N2O2 B8727001 2-Amino-5-propoxybenzamide

2-Amino-5-propoxybenzamide

Cat. No.: B8727001
M. Wt: 194.23 g/mol
InChI Key: VYNAZEAPXKVTAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-5-propoxybenzamide is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H14N2O2

Molecular Weight

194.23 g/mol

IUPAC Name

2-amino-5-propoxybenzamide

InChI

InChI=1S/C10H14N2O2/c1-2-5-14-7-3-4-9(11)8(6-7)10(12)13/h3-4,6H,2,5,11H2,1H3,(H2,12,13)

InChI Key

VYNAZEAPXKVTAE-UHFFFAOYSA-N

Canonical SMILES

CCCOC1=CC(=C(C=C1)N)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2-nitro-5-propoxy-benzamide (1.20 g, 5.36 mmol) in MeOH-H2O (v/v, 3:1, 60 mL) was added NH4Cl (2.84 g, 53.6 mmol) and Fe (2.99 g, 53.6 mmol). The resulting mixture was stirred at 60° C. for 3 h. After the reaction was completed, the mixture was cooled to room temperature and the iron was filtered off. The filtrate was concentrated to 15 mL and the formed precipitate was collected and dried in vacuo to give 1.02 g of ii-a as a pale yellow solid (98%). LCMS m/z=1781 (M−16), 195.1 (M+1) (Method B) (retention time=1.46 min).
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Name
Quantity
2.84 g
Type
reactant
Reaction Step Two
Name
Quantity
2.99 g
Type
catalyst
Reaction Step Two
Name
Yield
98%

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